Cas no 2680606-74-8 (2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid)

2-(tert-Butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid is a specialized organic compound featuring a tert-butoxy carbonyl-protected carbamic acid group attached to a cyclohexyl-substituted oxoethyl scaffold. Its structural design offers stability and controlled reactivity, making it valuable in synthetic organic chemistry, particularly in peptide coupling and protecting group strategies. The tert-butoxy group enhances solubility in organic solvents, while the cyclohexyl moiety contributes to steric hindrance, influencing selectivity in reactions. This compound is useful as an intermediate in pharmaceutical and agrochemical synthesis, where precise functionalization is required. Its well-defined reactivity profile ensures consistent performance in multi-step transformations.
2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid structure
2680606-74-8 structure
Product Name:2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid
CAS No:2680606-74-8
MF:C13H23NO4
MW:257.3260242939
CID:5645595
PubChem ID:165911326
Update Time:2025-05-30

2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid Chemical and Physical Properties

Names and Identifiers

    • [2-(tert-butoxy)-1-cyclohexyl-2-oxoethyl]carbamic acid
    • EN300-28280347
    • 2680606-74-8
    • 2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid
    • Inchi: 1S/C13H23NO4/c1-13(2,3)18-11(15)10(14-12(16)17)9-7-5-4-6-8-9/h9-10,14H,4-8H2,1-3H3,(H,16,17)
    • InChI Key: DPJNZSXPLRTGFH-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C(C1CCCCC1)NC(=O)O)=O

Computed Properties

  • Exact Mass: 257.16270821g/mol
  • Monoisotopic Mass: 257.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.6Ų

2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid Pricemore >>

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2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid Related Literature

Additional information on 2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid

Recent Advances in the Study of 2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid (CAS: 2680606-74-8)

The compound 2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid (CAS: 2680606-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and cyclohexyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's role as a protease inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain serine proteases, which are implicated in a range of pathological conditions, including inflammatory diseases and cancer. The tert-butoxy group in the molecule appears to enhance its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid, optimizing reaction conditions to achieve higher yields and purity. The study also highlighted the compound's compatibility with various protecting groups, which is crucial for its application in complex synthetic routes. These findings pave the way for scalable production, which is essential for preclinical and clinical studies.

Another significant development is the compound's potential application in neurodegenerative diseases. A recent preprint on bioRxiv reported that 2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid exhibits neuroprotective effects in cellular models of Alzheimer's disease. The study suggested that the compound may modulate amyloid-beta aggregation, a hallmark of the disease, though further in vivo studies are needed to confirm these findings.

Despite these promising results, challenges remain. The pharmacokinetic properties of 2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid, such as its metabolic stability and tissue distribution, are not yet fully understood. Ongoing research aims to address these gaps, with particular focus on structural modifications to improve its drug-like properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-(tert-butoxy)-1-cyclohexyl-2-oxoethylcarbamic acid (CAS: 2680606-74-8) represents a promising scaffold in medicinal chemistry. Its diverse biological activities and synthetic versatility make it a compelling subject for future research. As studies progress, this compound may emerge as a key player in the development of novel therapeutics for a range of diseases.

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